3-Amino-2,6-dichlorophenol
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-Amino-2,6-dichlorophenol consists of a phenolic ring with amino and chlorine substituents. Its pKa value is 6.78 , making it approximately 100 times more acidic than 2-chlorophenol (pKa = 8.52) and 1000 times more acidic than phenol itself (pKa = 9.95) .
Chemical Reactions Analysis
- Electrochemical Reactions : It can undergo electrochemical transformations, especially in the presence of suitable redox mediators .
- Derivatization Reactions : For gas chromatography analysis, derivatization methods using diazomethane or α-bromo-2,3,4,5,6-pentafluorotoluene (PFBBr) may be employed .
Physical and Chemical Properties
Scientific Research Applications
- Renal Toxicity Research : In vivo studies reveal its nephrotoxic effects, making it relevant for kidney-related investigations .
Biological Studies
Computational Chemistry and Simulation
Safety and Hazards
Mechanism of Action
Target of Action
3-Amino-2,6-dichlorophenol (ADCP) is a complex compound with multiple potential targets. It’s often used as an intermediate in the synthesis of various compounds, including pesticides and pharmaceuticals .
Mode of Action
It’s known that adcp can interact with biological systems, leading to various physiological changes . More research is needed to elucidate the specific interactions between ADCP and its targets.
Biochemical Pathways
ADCP is involved in several biochemical pathways due to its role as an intermediate in the synthesis of other compounds . For instance, it’s used in the synthesis of fluorinated compounds .
Result of Action
ADCP has been reported to induce prominent renal corticomedullary necrosis in vivo, making it a potent acute nephrotoxicant . In vitro, exposure to ADCP increases lactate dehydrogenase (LDH) release from rat renal cortical slices at concentrations of 0.05 mM or greater .
properties
IUPAC Name |
3-amino-2,6-dichlorophenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2NO/c7-3-1-2-4(9)5(8)6(3)10/h1-2,10H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMYVUWQZPPDNPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1N)Cl)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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